3-Phenyl-1,2-oxazole-5-carboxamide

• IUPAC Name: 3-phenyl-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C10H8N2O2/c11-10(13)9-6-8(12-14-9)7-4-2-1-3-5-7/h1-6H,(H2,11,13)
• InChI Key: JQUNIZHXEAOQQR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NOC(=C2)C(=O)N
• Molecular Formula: C10H8N2O2
• DSSTOX Substance ID: DTXSID50591978
• Molecular Weight: 188.18 g/mol
• CAS RN: 400870-91-9

Description

3-Phenyl-1,2-oxazole-5-carboxamide is a compound that belongs to the class of oxazoles. Oxazoles are an important heterocyclic nucleus having a wide spectrum of biological activities.

Scientific Research Applications

Synthesis and Molecular Design

3-Phenyl-1,2-oxazole-5-carboxamide plays a pivotal role in the synthesis of complex molecular structures. Kumar et al. (2012) illustrated its use in the synthesis of 2-phenyl-4,5-substituted oxazoles, which are vital in creating bioactive molecules like texamine and uguenenazole (Kumar, Saraiah, Misra, & Ila, 2012). Dikusar et al. (2019) developed a method for synthesizing functionally substituted oxazolecarboxamides, providing a pathway to diverse molecular designs (Dikusar, Petkevich, Zhukovskaya, Zvereva, & Kurman, 2019).

Biological Activities and Therapeutic Potential

Saeedi et al. (2020) explored the role of arylisoxazole‐chromenone carboxamides in Alzheimer's disease treatment, highlighting their potential in inhibiting cholinesterase and BACE1, key enzymes associated with the disease (Saeedi, Rastegari, Hariri, Mirfazli, Mahdavi, Edraki, Firuzi, & Akbarzadeh, 2020). Caputo et al. (2020) demonstrated the significance of oxazolone carboxamides as acid ceramidase inhibitors, a crucial target in sphingolipid-mediated disorders (Caputo, Di Martino, Cilibrasi, Tardia, Mazzonna, Russo, Penna, Summa, Bertozzi, Realini, Margaroli, Migliore, Ottonello, Liu, Lansbury, Armirotti, Bertorelli, Ray, Skerlj, & Scarpelli, 2020).